3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C10H9FN2OS/c11-8-3-1-7(2-4-8)6-13-9(14)5-12-10(13)15/h1-4H,5-6H2,(H,12,15)
• InChI Key: LGJZQRNQKRRMAN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)N1)CC2=CC=C(C=C2)F
• Molecular Formula: C10H9FN2OS
• Molecular Weight: 224.26 g/mol
• Solubility: >33.6 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one, also known as FBIM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FBIM is a thioxoimidazolidinone derivative that has been synthesized through various methods and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one is not well understood. However, several studies have suggested that this compound may inhibit the activity of enzymes involved in cell proliferation and DNA replication, leading to the induction of apoptosis. This compound has also been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have reported that this compound can inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. In addition, this compound has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one in lab experiments include its high purity, low toxicity, and potential applications in the development of new drugs. However, the limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one. One of the most significant directions is the development of new drugs based on this compound. This compound has been found to exhibit potential anti-tumor, antibacterial, and antifungal properties, making it a potential candidate for the development of new drugs. Another future direction is the further investigation of the mechanism of action of this compound. Understanding the mechanism of action of this compound can provide insights into its potential applications in the field of medicine. Finally, the development of new synthesis methods for this compound can improve its availability and potential applications in scientific research.

Synthesis Methods

3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one has been synthesized through various methods, including the reaction of 4-fluorobenzylamine with carbon disulfide and potassium hydroxide, followed by cyclization with 2-bromoacetophenone. Another method involves the reaction of 4-fluorobenzylamine with carbon disulfide and sodium hydride, followed by cyclization with 2-bromopropiophenone. Both methods have been reported to yield this compound with high purity.

Scientific Research Applications

3-(4-Fluorobenzyl)-2-thioxoimidazolidin-4-one has been found to exhibit a range of potential applications in scientific research. One of the most significant applications of this compound is its potential as an anti-tumor agent. Several studies have reported that this compound can inhibit the proliferation of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. This compound has also been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.